Cas no 112945-36-5 (6-hydroxyoctan-3-one)

6-hydroxyoctan-3-one structure
6-hydroxyoctan-3-one structure
Product Name:6-hydroxyoctan-3-one
CAS No:112945-36-5
MF:C8H16O2
MW:144.211442947388
CID:2609816
PubChem ID:15920952
Update Time:2025-04-21

6-hydroxyoctan-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-hydroxyoctan-3-one
    • SCHEMBL5298847
    • 112945-36-5
    • AKOS017982606
    • DTXSID20579642
    • Inchi: 1S/C8H16O2/c1-3-7(9)5-6-8(10)4-2/h7,9H,3-6H2,1-2H3
    • InChI Key: VJDZJBNTVLGPEM-UHFFFAOYSA-N
    • SMILES: OC(CC)CCC(CC)=O

Computed Properties

  • Exact Mass: 144.115029749g/mol
  • Monoisotopic Mass: 144.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 99.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 37.3Ų
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